Cas no 148044-44-4 (Ethanone, 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]-)

• Product Name: Ethanone, 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]-
• CAS No: 148044-44-4
• Molecular Formula: C₁₄H₂₀O₃
• Molecular Weight: 236.307
• CID: 3775971
• PubChem ID: 85686612

Ethanone, 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]- Properties

Names and Identifiers

• Ethanone, 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]-
• 1-(3-(1-Hydroxy-3-methylbutyl)-4-methoxyphenyl)ethan-1-one
• 1-[3-(1-Hydroxy-3-methylbutyl)-4-methoxyphenyl]ethanone
• 148044-44-4
• 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]ethan-1-one
• AKOS040760854
• starbld0032208
• DA-59756
• 1-[3-(1-hydroxy-3-methylbutyl)-4-methoxyphenyl]ethanone
• YFA04444
• HY-N9285

• InChIKey： LKMLLBCTPPDIRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O3/c1-9(2)7-13(16)12-8-11(10(3)15)5-6-14(12)17-4/h5-6,8-9,13,16H,7H2,1-4H3
• SMILES： CC(C)CC(C1=C(C=CC(=C1)C(=O)C)OC)O

Computed Properties

• Exact Mass: 236.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 236.14124450g/mol
• Heavy Atom Count: 17
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones